Cas no 2171845-03-5 (6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-bis(fluoromethyl)-6-azaspiro3.4octane-8-carboxylic acid)

• Product Name: 6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-bis(fluoromethyl)-6-azaspiro3.4octane-8-carboxylic acid
• CAS No: 2171845-03-5
• MF: C₂₅H₂₅F₂NO₄
• MW: 441.467114210129
• CID: 6189914
• PubChem ID: 165805641
• Update Time: 2025-06-28

6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-bis(fluoromethyl)-6-azaspiro3.4octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-bis(fluoromethyl)-6-azaspiro3.4octane-8-carboxylic acid
• 2171845-03-5
• 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,2-bis(fluoromethyl)-6-azaspiro[3.4]octane-8-carboxylic acid
• EN300-1455831

• Inchi： 1S/C25H25F2NO4/c26-13-24(14-27)11-25(12-24)15-28(9-21(25)22(29)30)23(31)32-10-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21H,9-15H2,(H,29,30)
• InChI Key： CRVPETQHOFTGEX-UHFFFAOYSA-N
• SMILES： FCC1(CF)CC2(CN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)CC2C(=O)O)C1

Computed Properties

• Exact Mass: 441.17516460g/mol
• Monoisotopic Mass: 441.17516460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.8Ų

Additional information on 6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-bis(fluoromethyl)-6-azaspiro3.4octane-8-carboxylic acid

Introduction to 6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-bis(fluoromethyl)-6-azaspiro[3.4]octane-8-carboxylic Acid (CAS No. 2171845-03-5)

6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-bis(fluoromethyl)-6-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2171845-03-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and the presence of multiple functional groups, including a fluorenyl moiety and fluoromethyl substituents, offers a promising scaffold for the development of novel therapeutic agents.

The fluorenyl group in this compound is known for its photophysical properties and has been extensively studied for its potential applications in organic electronics and luminescent materials. The methoxycarbonyl group, on the other hand, is a common protecting group in organic synthesis, particularly in peptide chemistry, where it is used to mask carboxylic acid functionalities. The presence of fluoromethyl substituents adds further complexity to the molecule, influencing its electronic properties and biological activity.

The spirocyclic structure of 6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-bis(fluoromethyl)-6-azaspiro[3.4]octane-8-carboxylic acid is particularly noteworthy. Spirocycles are cyclic compounds where two rings are joined at a single atom, often leading to unique conformational properties and enhanced stability. This structural feature has been leveraged in the design of various bioactive molecules, including antibiotics, antivirals, and anticancer agents.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar spirocyclic structures exhibit potent antiviral activity against a range of viral pathogens. The fluoromethyl substituents have been found to enhance the lipophilicity and cell permeability of these compounds, making them more effective in targeting viral replication mechanisms.

In the context of cancer research, 6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-bis(fluoromethyl)-6-azaspiro[3.4]octane-8-carboxylic acid has shown promise as a potential lead compound for the development of new anticancer drugs. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The unique combination of the fluorenyl group and the spirocyclic scaffold may contribute to its ability to target specific cellular processes with high selectivity.

Beyond its therapeutic potential, 6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-bis(fluoromethyl)-6-azaspiro[3.4]octane-8-carboxylic acid has also been explored for its use in chemical biology research. Its structural complexity makes it an ideal candidate for studying protein-protein interactions and other biomolecular processes. The ability to modify specific functional groups within the molecule allows researchers to fine-tune its properties and investigate its interactions with various biological targets.

The synthesis of 6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-bis(fluoromethyl)-6-azaspiro[3.4]octane-8-carboxylic acid is a challenging task due to its intricate structure. However, recent advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and multistep synthetic sequences have been employed to achieve efficient synthesis routes.

In conclusion, 6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-bis(fluoromethyl)-6-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2171845-03-5) represents a fascinating example of a complex organic molecule with significant potential in both medicinal chemistry and chemical biology research. Its unique structural features and functional groups make it an attractive candidate for further investigation and development into novel therapeutic agents.